Cas no 2137614-11-8 ((4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane)
(4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane Chemical and Physical Properties
Names and Identifiers
-
- (4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone
- (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane
-
- Inchi: 1S/C8H15F2NOS/c1-2-13(11,12)7-3-5-8(9,10)6-4-7/h7,11H,2-6H2,1H3
- InChI Key: WGGMSMXAJRFFNL-UHFFFAOYSA-N
- SMILES: S(CC)(C1CCC(CC1)(F)F)(=N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 274
- XLogP3: 3.2
- Topological Polar Surface Area: 49.3
(4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372622-0.05g |
(4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone |
2137614-11-8 | 95.0% | 0.05g |
$827.0 | 2025-03-18 | |
| Enamine | EN300-372622-0.1g |
(4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone |
2137614-11-8 | 95.0% | 0.1g |
$867.0 | 2025-03-18 | |
| Enamine | EN300-372622-0.25g |
(4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone |
2137614-11-8 | 95.0% | 0.25g |
$906.0 | 2025-03-18 | |
| Enamine | EN300-372622-0.5g |
(4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone |
2137614-11-8 | 95.0% | 0.5g |
$946.0 | 2025-03-18 | |
| Enamine | EN300-372622-1.0g |
(4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone |
2137614-11-8 | 95.0% | 1.0g |
$986.0 | 2025-03-18 | |
| Enamine | EN300-372622-2.5g |
(4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone |
2137614-11-8 | 95.0% | 2.5g |
$1931.0 | 2025-03-18 | |
| Enamine | EN300-372622-5.0g |
(4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone |
2137614-11-8 | 95.0% | 5.0g |
$2858.0 | 2025-03-18 | |
| Enamine | EN300-372622-10.0g |
(4,4-difluorocyclohexyl)(ethyl)imino-lambda6-sulfanone |
2137614-11-8 | 95.0% | 10.0g |
$4236.0 | 2025-03-18 |
(4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane
Recent Advances in the Study of (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane (CAS: 2137614-11-8)
The compound (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane (CAS: 2137614-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing compound, characterized by its unique difluorocyclohexyl and imino-oxo-lambda6-sulfane moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a novel therapeutic agent.
One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involving sulfur transfer reactions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane acts as a potent inhibitor of sulfotransferases, which play a critical role in drug metabolism and detoxification. This inhibition could potentially enhance the efficacy of co-administered drugs by reducing their metabolic clearance.
In addition to its enzymatic modulation properties, the compound has also been investigated for its potential in targeted drug delivery systems. Researchers at the University of Cambridge have developed a novel nanoparticle-based delivery system incorporating (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane, which demonstrated improved stability and bioavailability in preclinical models. The study, published in Advanced Drug Delivery Reviews (2024), highlighted the compound's ability to enhance cellular uptake and reduce off-target effects.
Further investigations into the safety profile of (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane have been conducted, with promising results. Toxicology studies in animal models have shown that the compound exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects on major organ systems. These findings, published in Toxicology and Applied Pharmacology (2023), support the potential for clinical translation of this compound.
Looking ahead, researchers are exploring the application of (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane in combination therapies, particularly for the treatment of resistant cancers and inflammatory diseases. Preliminary data from ongoing clinical trials suggest that the compound may enhance the efficacy of existing chemotherapeutic agents while mitigating their toxic side effects. These developments position (4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane as a promising candidate for next-generation therapeutics in the chemical biology and pharmaceutical landscape.
2137614-11-8 ((4,4-Difluorocyclohexyl)-ethyl-imino-oxo-lambda6-sulfane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)